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Abstract

This technical guide addresses the common query regarding the difference between Safranin
O and Basic Red 2. It establishes that these are, in fact, synonymous names for the same
chemical compound, a cationic azine dye widely used in histology and cytology. The Colour
Index (C.1.) designation for this dye is 50240. This document provides a comprehensive
overview of its chemical and physical properties, clarifies the nomenclature, details its
mechanism of action as a biological stain, and presents a validated experimental protocol for
its principal application in cartilage assessment, complete with a procedural workflow diagram.

Nomenclature and Chemical Identity: Clarifying the
Terminology

In the field of biological stains, it is common for a single dye to be known by several names,
leading to potential confusion. This is the case with Safranin O and Basic Red 2.

» Safranin O: This is the common name used most frequently in biological and medical
literature. The "O" distinguishes it from other safranin dyes. It is the certified stain used for
most histological procedures.[1][2][3]

o Basic Red 2: This is the name assigned by the Colour Index, a standard reference database
for dyes and pigments.[4][5] It classifies the dye based on its application and color.
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e C.I. 50240: This is the Colour Index constitution number, which provides a definitive,
internationally recognized identifier for the chemical structure of the dye.[4][6][7]

e CAS No. 477-73-6: This is the unique registry number assigned by the Chemical Abstracts
Service, further confirming the identity of the chemical substance.[8][9]

Therefore, Safranin O and Basic Red 2 are not different compounds; they are different names
for C.1. 50240. Commercial preparations of Safranin O often contain a mixture of dimethyl and
trimethyl safranin, which are functionally identical for staining purposes.[1][10]

C.l. 50240
(CAS: 477-73-6)

known as known as

Safranin O Basic Red 2
(Common Histological Name) (Colour Index Name)
r-r--—————T—""——/====== _I
: Synonyms: :

Click to download full resolution via product page

Figure 1. Logical relationship between the names for C.I. 50240.

Chemical and Physical Properties

Safranin O is a cationic (basic) dye belonging to the azine class of compounds.[5] Its positive
charge allows it to bind avidly to anionic (negatively charged) macromolecules within tissues.
The key physicochemical properties are summarized in the table below.
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Property Value Reference(s)

Colour Index (C.l.) Name Basic Red 2 [41[5]

C.l. Number 50240 (4116171

CAS Number 477-73-6 [8][9]

] C20H19CINa (for Dimethyl

Chemical Formula ] [5I81[11][12]
Safranin)

Molecular Weight 350.84 g/mol [5I[81[11][12]
Brownish-red to dark green

Appearance , [21[3][12]
solid powder

Absorption Max (Amax) 530-534 nm (in 50% Ethanol) [2][4]

. Soluble in water (approx. 50
Solubility [3B1[71[8]
g/L) and ethanol

Cationic dye binds to anionic
Mechanism proteoglycans and nucleic [31[12]

acids

Key Applications in Research and Development

Safranin O's primary utility stems from its ability to stain acidic mucopolysaccharides,
particularly the glycosaminoglycans (GAGs) found in high concentrations in cartilage.

o Cartilage Histology: It is the gold standard for assessing cartilage health in osteoarthritis
research and tissue engineering. Safranin O stains the proteoglycan-rich extracellular matrix
of cartilage a vibrant red or orange, with the intensity of the stain being proportional to the
GAG content.[3][4] A loss of Safranin O staining is a key indicator of cartilage degradation.

o Gram Staining: It serves as the classic counterstain in the Gram stain protocol. After
decolorization, Gram-negative bacteria, which have lost the primary crystal violet stain, are
visualized by taking up the red Safranin O.[3][6]

o Cytology: It is used as a nuclear counterstain, coloring cell nuclei red, providing contrast to
other stains like Fast Green FCF.[4]
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Mast Cell and Mucin Detection: The dye can also be used to identify mast cell granules and
mucin, which are also rich in acidic components.[1][3]

Experimental Protocol: Safranin O and Fast Green
Staining for Cartilage

This protocol is a widely used method for staining formalin-fixed, paraffin-embedded tissue

sections to visualize cartilage morphology and proteoglycan content.

Required Reagents

Weigert's Iron Hematoxylin: For staining cell nuclei. Prepare fresh by mixing equal parts of
Stock Solution A (1% Hematoxylin in 95% Alcohol) and Stock Solution B (4% Ferric Chloride
in aqueous solution with 1% HCI).[6]

Fast Green (FCF) Solution (0.02% - 0.05% aqueous): To counterstain cytoplasm and
background connective tissue.[6]

Acetic Acid Solution (1% aqueous): Used as a brief rinse or differentiator.[6][11]

Safranin O Solution (0.1% aqueous): For staining GAGs in cartilage.[6][11]

Graded Alcohols (100%, 95%) and Xylene (or a substitute) for deparaffinization and
dehydration.

Staining Procedure

This procedure is for formalin-fixed, paraffin-embedded sections.

Deparaffinization and Hydration:

[e]

Immerse slides in Xylene: 2 changes, 5 minutes each.

o

Immerse in 100% Ethanol: 2 changes, 2 minutes each.

[¢]

Immerse in 95% Ethanol: 2 changes, 2 minutes each.

[¢]

Rinse in running tap water for 5-10 minutes.[6][11]
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Nuclear Staining:
o Stain in Weigert's iron hematoxylin working solution for 5-10 minutes.[6][11]

o Wash in running tap water for 10 minutes until the water runs clear.[6][11]

Counterstaining:
o Stain with Fast Green (FCF) solution for 5 minutes.[6][11]

o Rinse quickly (10-15 seconds) with 1% acetic acid solution. Do not wash with water.[6][11]

Proteoglycan Staining:

o Stain in 0.1% Safranin O solution for 5-20 minutes (time may require optimization).[6][11]

Dehydration and Mounting:
o Dehydrate rapidly through 95% Ethanol (2 changes) and 100% Ethanol (2 changes).[11]
o Clear in Xylene (or substitute): 2 changes, 2 minutes each.[11]

o Mount with a resinous mounting medium.

Expected Results

o Cartilage Matrix (GAGSs), Mucin, Mast Cell Granules: Orange to Red[6][11]
» Nuclei: Black to Blue-Black[6][11]

e Cytoplasm and Background Tissue: Bluish-Green[6][11]
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Figure 2. Experimental workflow for Safranin O & Fast Green staining.
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Conclusion

The distinction between Safranin O and Basic Red 2 is one of nomenclature rather than
chemical composition. Both terms refer to the same versatile and essential cationic dye (C.I.
50240) used extensively in biological research. Its ability to stoichiometrically bind to
glycosaminoglycans makes it an invaluable tool for researchers in orthopedics, rheumatology,
and developmental biology for the quantitative and qualitative assessment of cartilage.
Understanding its properties and the standardized protocols for its use is fundamental for
achieving reproducible and reliable histological results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3428820#what-is-the-difference-between-safranin-o-
and-basic-red-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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